Cas no 1502304-79-1 (2-(propan-2-yloxy)methylcycloheptan-1-ol)

• Product Name: 2-(propan-2-yloxy)methylcycloheptan-1-ol
• CAS No: 1502304-79-1
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 5564418
• PubChem ID: 79569061
• Update Time: 2025-06-08

2-(propan-2-yloxy)methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cycloheptanol, 2-[(1-methylethoxy)methyl]-
• 2-(Isopropoxymethyl)cycloheptan-1-ol
• 2-(propan-2-yloxy)methylcycloheptan-1-ol

• Inchi： 1S/C11H22O2/c1-9(2)13-8-10-6-4-3-5-7-11(10)12/h9-12H,3-8H2,1-2H3
• InChI Key： YLENXAFAVUXQCI-UHFFFAOYSA-N
• SMILES： C1(O)CCCCCC1COC(C)C

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 254.1±8.0 °C(Predicted)
• pka: 15.09±0.40(Predicted)

Additional information on 2-(propan-2-yloxy)methylcycloheptan-1-ol

Professional Introduction to 2-(propan-2-yloxy)methylcycloheptan-1-ol (CAS No. 1502304-79-1)

2-(propan-2-yloxy)methylcycloheptan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1502304-79-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cycloheptane core substituted with an alkoxy group and an hydroxymethyl moiety, exhibits a unique structural framework that positions it as a versatile intermediate in the development of novel therapeutic agents. The compound's structural attributes, including its cycloalkyl backbone and functionalized side chains, make it a candidate for further exploration in medicinal chemistry, particularly in the synthesis of bioactive molecules.

The propan-2-yloxy substituent in the molecular structure imparts specific electronic and steric properties that can influence the compound's reactivity and interactions with biological targets. This feature is particularly relevant in drug design, where modulating such groups can enhance binding affinity or metabolic stability. Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize the 2-(propan-2-yloxy)methylcycloheptan-1-ol scaffold for improved pharmacokinetic profiles. These computational methods leverage machine learning algorithms trained on large datasets of experimentally validated structures, providing insights into potential drug-like properties such as solubility, permeability, and metabolic clearance.

In the context of modern drug discovery, the cycloheptane ring serves as a privileged scaffold due to its ability to mimic natural product structures while offering synthetic accessibility. The presence of both an hydroxymethyl group and an alkoxy substituent provides multiple sites for functionalization, enabling the construction of complex derivatives through diverse synthetic pathways. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional aryl or heteroaryl groups onto the cycloheptane ring, expanding the chemical space available for exploration. Such modifications are critical for tailoring the pharmacological activity of 2-(propan-2-yloxy)methylcycloheptan-1-ol towards specific therapeutic applications.

Recent studies have highlighted the potential of cycloalkanol derivatives as modulators of central nervous system (CNS) pathways. The rigid cycloheptane core mimics the conformational preferences of biologically relevant molecules, while the polar functional groups enhance solubility and membrane permeability. Preliminary pharmacological screening of structurally related compounds has revealed promising activities in models of neurodegeneration and inflammation. The 2-(propan-2-yloxy)methylcycloheptan-1-ol scaffold aligns with these findings, suggesting its utility as a lead compound for further development. Investigating its interactions with key biological targets will be essential to elucidate its mechanism of action and assess its therapeutic potential.

The synthesis of 2-(propan-2-yloxy)methylcycloheptan-1-ol presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences starting from commercially available precursors such as cycloheptanol or propanediols. Advances in catalytic methods have recently enabled more streamlined routes, including direct functionalization of the cycloheptane ring under mild conditions. For example, transition-metal-catalyzed hydrofunctionalization reactions have been utilized to introduce alkoxy or hydroxymethyl groups with high selectivity. Such improvements not only enhance efficiency but also reduce waste generation, aligning with green chemistry principles.

The compound's stability under various storage conditions is another critical consideration in pharmaceutical applications. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing its molecular structure and purity. Additionally, computational modeling has been employed to predict its behavior under different environmental conditions, aiding in formulation development. These studies are essential for ensuring that 2-(propan-2-yloxy)methylcycloheptan-1-ol maintains its integrity throughout manufacturing and storage processes.

Future research directions may explore derivatization strategies to enhance specific pharmacological properties. For instance, introducing fluorine atoms at strategic positions could improve metabolic stability while maintaining receptor binding affinity. Similarly, modifications to the alkoxy group might alter solubility profiles or bioavailability metrics. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these structural modifications into tangible therapeutic benefits. High-throughput screening techniques combined with structure-based drug design approaches offer promising avenues for accelerating this process.

The broader significance of compounds like 2-(propan-2-yloxy)methylcycloheptan-1-ol lies in their contribution to the ever-expanding library of molecular building blocks available for drug discovery. As computational methods continue to evolve, so too does our ability to rationally design molecules with desired properties. The cycloheptane derivative exemplifies how combining classical organic chemistry insights with modern computational tools can yield novel candidates for therapeutic intervention. Continued exploration of this scaffold will likely uncover additional applications across multiple disease areas.

In conclusion, 1502304-79-1 represents a valuable intermediate in pharmaceutical research due to its structural versatility and functional group compatibility. Its potential as a precursor for bioactive molecules underscores the importance of developing efficient synthetic routes and exploring diverse derivatives through both experimental and computational means. As our understanding of molecular interactions deepens，compounds like this will remain at forefronts efforts toward discovering new treatments that address unmet medical needs。